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Compound of Interest

Compound Name: Ferrous lactate

Cat. No.: B1158659

Audience: Researchers, scientists, and drug development professionals.

Introduction

Ferrous lactate (Iron (1) lactate) is the iron(ll) salt of lactic acid, commonly available as a
dihydrate or trihydrate.[1][2] It serves as a soluble and bioavailable source of ferrous iron
(Fe?*), which is more readily absorbed by cells compared to its ferric (Fe3*) counterpart.[3][4] In
research, ferrous lactate is a critical reagent for studying iron metabolism, cellular respiration,
and iron-deficiency models.[5] Notably, it is widely used to induce ferroptosis, an iron-
dependent form of regulated cell death characterized by the accumulation of lipid reactive
oxygen species (ROS).[6][7] The ability to reliably prepare stable ferrous lactate solutions is
crucial for obtaining reproducible experimental results.

This document provides a detailed protocol for the preparation of ferrous lactate stock
solutions and their application in cell culture for inducing ferroptosis.

Properties of Ferrous Lactate

Ferrous lactate is a greenish-white crystalline powder.[8][9] It is soluble in water but practically
insoluble in ethanol.[2][10] Aqueous solutions are susceptible to oxidation, where the ferrous
iron (Fe2*) is converted to ferric iron (Fe®*), often indicated by a color change to a yellow-brown
hue.[8] This process can be accelerated by exposure to light, heat, and air.[8][11] Therefore,
proper handling and storage are essential to maintain the integrity of the compound.
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Table 1: Physicochemical Properties of Ferrous Lactate

Property Value References

CeHi0FeOs - XH20 (x=2 or

Chemical Formula 3) [1]
_ 233.99 g/mol (anhydrous
Molecular Weight ) [10]
basis)

Greenish-white crystals or light
Appearance [1][°][10]
green powder

- Soluble in water; practically
Solubility _ _ [1][2][10]
insoluble in ethanol

pH 4.0 - 6.0 (for a 1-2% solution) [1][10]

| Stability | Sensitive to light, air, and moisture; oxidizes over time. |[2][8][11][12] |

Protocol for Preparing a 100 mM Ferrous Lactate
Stock Solution

This protocol describes the preparation of a 100 mM stock solution suitable for cell culture and
other research applications. Due to the oxidative instability of ferrous lactate in solution, it is
highly recommended to prepare the solution fresh for each experiment.

3.1 Materials and Equipment

Ferrous Lactate (trihnydrate, M.W. = 288.03 g/mol )

High-purity, deoxygenated water (e.g., autoclaved and cooled, or sparged with nitrogen gas)

Analytical balance

Spatula

Weighing paper
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Volumetric flask (e.g., 10 mL)

Magnetic stirrer and stir bar

Sterile syringe filters (0.22 um pore size)

Sterile conical tubes or vials for storage

3.2 Preparation Workflow
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Preparation Steps

Start: Gather Materials

1. Calculate Mass
(e.g., 288.03 mg for 10 mL of 100 mM)

2. Weigh Ferrous Lactate

3. Dissolve in Deoxygenated Water
(in volumetric flask)

4. Mix Thoroughly

5. Sterile Filter (0.22 pm)

End: Fresh Solution Ready for Use
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Simplified Ferroptosis Induction Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
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Address: 3281 E Guasti Rd
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